Cas no 40297-96-9 (Substance P (9-11))

• Product Name: Substance P (9-11)
• CAS No: 40297-96-9
• MF: C₁₃H₂₇ClN₄O₃S
• MW: 354.896480798721
• MDL: MFCD00080136
• CID: 830694
• Update Time: 2025-06-11

Substance P (9-11) Chemical and Physical Properties

Names and Identifiers

• Substance P (9-11)
• ARG-PRO-LYS-PRO-GLN-GLN-PHE-PHE-GLY-LEU-MET: RPKPQQFFGLM
• Substance P: 9-11
• Gly-Leu-Met-NH2*HCl
• HCl*Gly-Leu-Met-NH2
• HCl-H-Gly-Leu-Met-NH2
• H-Gly-Leu-Met-NH2
• H-Gly-Leu-Met-NH2 hydrochloride
• H-Gly-Leu-Met-NH2*HCl
• SUBSTANCE P (9-11) HCL

• MDL： MFCD00080136
• Inchi： 1S/C13H26N4O3S.ClH/c1-8(2)6-10(16-11(18)7-14)13(20)17-9(12(15)19)4-5-21-3;/h8-10H,4-7,14H2,1-3H3,(H2,15,19)(H,16,18)(H,17,20);1H/t9-,10-;/m0./s1
• InChI Key： MBMAGTQNPFSIDF-IYPAPVHQSA-N
• SMILES： Cl.S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)NC(CN)=O)=O

Computed Properties

• Exact Mass: 354.14900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 12

Experimental Properties

• PSA: 152.61000
• LogP: 2.18360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Substance P (9-11)

Comprehensive Analysis of Substance P (9-11) (CAS No. 40297-96-9): Structure, Function, and Research Applications

Substance P (9-11), identified by the CAS registry number 40297-96-9, is a bioactive peptide fragment derived from the larger neuropeptide Substance P. This truncated sequence, encompassing residues 9 to 11 (Arg-Pro-Lys), retains significant pharmacological interest due to its role in modulating neuroinflammatory pathways and receptor interactions. Researchers increasingly focus on this peptide for its potential applications in neuroscience research, pain management studies, and immune response modulation, aligning with current trends in precision medicine and neuropharmacology.

The molecular structure of Substance P (9-11) features a tripeptide backbone with a cationic charge profile, enabling unique binding affinities to neurokinin-1 receptors (NK1R). Recent publications highlight its differential effects compared to full-length Substance P, particularly in GPCR signaling pathways—a hot topic in drug discovery circles. Studies indexed in PubMed demonstrate its utility in exploring blood-brain barrier permeability, a key challenge in central nervous system (CNS) drug development.

In experimental settings, CAS 40297-96-9 serves as a valuable tool for investigating neurogenic inflammation mechanisms. Its smaller size offers advantages in in vitro assays requiring precise molecular probes, addressing common researcher queries about peptide stability and bioavailability. The peptide’s metabolism by angiotensin-converting enzyme (ACE) has sparked parallel interest in cardiovascular research, connecting it to broader discussions about peptide-based therapeutics.

Cutting-edge techniques like surface plasmon resonance (SPR) and cryo-EM have revealed new insights into how Substance P (9-11) interacts with membrane proteins. These findings respond to frequent search queries about peptide-protein docking and molecular dynamics simulations. The compound’s structure-activity relationship (SAR) data is particularly valuable for computational chemistry models, supporting AI-driven drug design initiatives—a major focus area in pharmaceutical R&D.

Quality standards for CAS No. 40297-96-9 require rigorous HPLC purification (>95% purity) and mass spectrometry verification, addressing common purchaser concerns about peptide characterization. Storage recommendations (-20°C lyophilized) align with best practices for research-grade biomolecules, a frequent search topic among laboratory technicians. The peptide’s stability profile makes it suitable for high-throughput screening platforms, meeting demand for neuropharmacology assay reagents.

Emerging applications in neurodegenerative disease models have increased citations of Substance P (9-11) in Alzheimer’s and Parkinson’s research. Its ability to influence microglial activation connects to trending searches about neuroinflammation biomarkers. Recent patent filings describe derivatives of this sequence for targeted drug delivery systems, reflecting industry interest in peptide engineering technologies.

From a technical perspective, 40297-96-9 demonstrates unique circular dichroism (CD) spectra in aqueous solutions, providing case study material for biophysical chemistry education. Its molar extinction coefficient (ε280 = 1280 M-1cm-1) facilitates accurate concentration determination—a practical detail often sought in peptide quantification forum discussions. These characteristics position it as a versatile reference compound for analytical method development.

The research community continues to explore Substance P (9-11) through innovative approaches like organ-on-chip platforms and 3D neurosphere cultures. These applications respond to growing interest in alternative testing models that reduce animal experimentation. As peptide therapeutics gain FDA approval for various indications, the scientific and commercial relevance of this compound will likely expand further.